Cas no 19857-37-5 (3-Benzyl-2-phenylquinazolin-4(3H)-one)

• Product Name: 3-Benzyl-2-phenylquinazolin-4(3H)-one
• CAS No: 19857-37-5
• MF: C₂₁H₁₆N₂O
• MW: 312.364544868469
• CID: 4937328
• Update Time: 2025-04-23

3-Benzyl-2-phenylquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-2-phenylquinazolin-4(3H)-one
• 3-Benzyl-2-phenyl-3,4-dihydroquinazolin-4-one
• MLS000587831
• Oprea1_796832
• HMS2522O05
• STL163367
• 3-Benzyl-2-phenyl-3H-quinazolin-4-one
• 2-Phenyl-3-benzylquinazoline-4(3H)-one
• SMR000211925
• 3-Benzyl-2-phenylquinazolin-4(3H)-one

• Inchi： 1S/C21H16N2O/c24-21-18-13-7-8-14-19(18)22-20(17-11-5-2-6-12-17)23(21)15-16-9-3-1-4-10-16/h1-14H,15H2
• InChI Key： LPDQJUSJIZDRHX-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=C(C2C=CC=CC=2)N1CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 474
• XLogP3: 4
• Topological Polar Surface Area: 32.7

Additional information on 3-Benzyl-2-phenylquinazolin-4(3H)-one

3-Benzyl-2-phenylquinazolin-4(3H)-one: A Comprehensive Guide to Its Properties and Applications

3-Benzyl-2-phenylquinazolin-4(3H)-one (CAS No. 19857-37-5) is a specialized organic compound belonging to the quinazolinone family. This heterocyclic compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. With the increasing interest in heterocyclic chemistry and pharmaceutical intermediates, this compound has become a subject of research for scientists exploring novel bioactive molecules.

The molecular structure of 3-Benzyl-2-phenylquinazolin-4(3H)-one features a quinazolinone core substituted with phenyl and benzyl groups at positions 2 and 3, respectively. This specific arrangement contributes to its distinct chemical behavior and makes it valuable for medicinal chemistry research. Recent studies in drug discovery have shown particular interest in such modified quinazoline derivatives due to their potential biological activities.

One of the most searched questions regarding this compound relates to its synthetic methods. The preparation of 3-Benzyl-2-phenylquinazolin-4(3H)-one typically involves the condensation of appropriate starting materials under controlled conditions. Researchers often optimize these synthetic routes to improve yields and purity, as this compound serves as a crucial intermediate for more complex molecules. The growing demand for custom synthesis services highlights the importance of such specialized compounds in modern chemical research.

In terms of physical properties, 3-Benzyl-2-phenylquinazolin-4(3H)-one generally appears as a crystalline solid with specific melting characteristics. Its solubility profile makes it particularly interesting for formulation studies, especially when considering its potential applications in material science and pharmaceutical development. The compound's stability under various conditions is another frequently researched aspect, particularly for those exploring its use in long-term storage applications.

The applications of 3-Benzyl-2-phenylquinazolin-4(3H)-one span multiple scientific disciplines. In pharmaceutical research, it serves as a building block for more complex molecules with potential therapeutic effects. The compound's structural features make it valuable for developing enzyme inhibitors and receptor modulators, areas that are currently trending in drug discovery circles. Additionally, its fluorescent properties have attracted attention in material science applications, particularly in the development of novel organic electronic materials.

Recent advancements in green chemistry have also impacted research involving 3-Benzyl-2-phenylquinazolin-4(3H)-one. Scientists are increasingly exploring environmentally friendly synthetic routes and purification methods for such compounds. This aligns with the current industry focus on sustainable chemical production and reduced environmental impact, topics that frequently appear in scientific literature and conference discussions.

The market for specialized quinazolinone derivatives like 3-Benzyl-2-phenylquinazolin-4(3H)-one has shown steady growth, particularly in the pharmaceutical and material science sectors. Research institutions and chemical suppliers often seek high-purity samples of this compound for various applications. The increasing demand for custom chemical synthesis services has further highlighted the importance of such specialized intermediates in modern research and development.

Quality control is paramount when working with 3-Benzyl-2-phenylquinazolin-4(3H)-one, as impurities can significantly affect research outcomes. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to verify the compound's purity and identity. These quality assurance measures are particularly important for researchers requiring precise specifications for their experiments.

Storage and handling of 3-Benzyl-2-phenylquinazolin-4(3H)-one require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in airtight containers away from light and moisture helps maintain its stability over time. These considerations are especially relevant for laboratories maintaining chemical inventories for extended periods.

Future research directions for 3-Benzyl-2-phenylquinazolin-4(3H)-one may explore its potential in emerging fields such as catalysis and nanotechnology. The compound's structural versatility makes it an interesting candidate for developing new functional materials with tailored properties. As the scientific community continues to investigate novel applications for heterocyclic compounds, derivatives like this quinazolinone will likely remain important subjects of study.

For researchers and industry professionals seeking detailed technical information about 3-Benzyl-2-phenylquinazolin-4(3H)-one (CAS 19857-37-5), comprehensive characterization data including spectral properties and synthetic protocols are available in specialized chemical literature. The compound continues to be an important tool in the ongoing exploration of quinazoline chemistry and its numerous applications across scientific disciplines.